3-Chlorobenzoic Acid

• CAS No.: 535-80-8
• Product Name: 3-Chlorobenzoic Acid
• Molecular Formula: C7H5ClO2
• Molecular Weight: 156.56 g/mol
• IUPAC Name: 3-chlorobenzoic acid
• Standard InChI: InChI=1S/C7H5ClO2/c8-6-3-1-2-5(4-6)7(9)10/h1-4H,(H,9,10)
• Standard InChIKey: LULAYUGMBFYYEX-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)Cl)C(=O)O
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)O
• Appearance: White Solid
• Boiling Point: Sublimes (NTP, 1992); Sublimes
• Colorform: CRYSTALS; PRISMS FROM WATER
• Density: 1.496 at 77 °F (NTP, 1992); 1.496 AT 25 °C/4 °C
• Melting Point: 316 °F (NTP, 1992); 158.0 °C; 158 °C; 158°C
• Physical Description: Crystals or fluffy white powder. (NTP, 1992); Solid
• Description: 3-chlorobenzoic acid is a monochlorobenzoic acid carrying a chloro substituent at position 3. It has a role as a drug metabolite. It derives from a benzoic acid. It is a conjugate acid of a 3-chlorobenzoate.; Crystals or fluffy white powder. (NTP, 1992); m-Chlorobenzoic acid, also known as 3-chlorobenzoate, belongs to the class of organic compounds known as halobenzoic acids. These are benzoic acids carrying a halogen atom on the benzene ring. m-Chlorobenzoic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. m-Chlorobenzoic acid has been primarily detected in urine. Within the cell, m-chlorobenzoic acid is primarily located in the membrane (predicted from logP). m-Chlorobenzoic acid can be biosynthesized from benzoic acid.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Solubility: less than 1 mg/mL at 67.1° F (NTP, 1992); 0.00 M; SOL IN 2850 PARTS COLD WATER; MORE SOL IN HOT WATER.; SLIGHTLY SOL IN BENZENE, CARBON SULFIDE, PETROLEUM ETHER, CARBON TETRACHLORIDE; MORE SOL IN HOT BENZENE.; SLIGHTLY SOL IN ALCOHOL AND ETHER.; 450 mg/l at 15 °C in water.; 0.45 mg/mL
• Synonyms: 3-chlorobenzoate; 3-chlorobenzoic acid; m-chlorobenzoic acid; meta-chlorobenzoate
• Vapor Pressure: 8.475X10-5 mm Hg at 25 °C (est).
• PubChem Compound: 447
• Last Modified: Nov 11 2021